Cas no 1427013-11-3 (Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate
• CAS No: 1427013-11-3
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5150593
• Update Time: 2025-06-14

Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate

• Inchi： 1S/C11H17N3O3/c1-2-17-11(15)9-7-10(12)14(13-9)8-3-5-16-6-4-8/h7-8H,2-6,12H2,1H3
• InChI Key： QPGYBPKLSBOZOK-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C(N)=CC(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate (CAS No. 1427013-11-3)

Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate (CAS No. 1427013-11-3) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining a tetrahydropyran ring and an ethyl carboxylate group, making it a valuable intermediate for synthesizing bioactive molecules. Its CAS number 1427013-11-3 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery pipelines.

The compound’s 5-amino-pyrazole core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and anti-inflammatory properties. Researchers are particularly interested in its potential applications for targeting metabolic disorders and neurodegenerative diseases, aligning with current trends in precision medicine. Recent patent analyses reveal that derivatives of Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate are being explored for their selective enzyme modulation capabilities, a hot topic in AI-driven drug design.

From a synthetic chemistry perspective, the tetrahydropyran-4-yl moiety enhances the compound’s lipophilicity and blood-brain barrier permeability, critical factors in CNS drug development. This characteristic has led to its inclusion in several high-throughput screening libraries. The ethyl ester group further provides flexibility for subsequent derivatization, enabling the creation of prodrug candidates – a frequently searched term in pharmaceutical forums.

Environmental and green chemistry considerations are increasingly shaping compound utilization. CAS 1427013-11-3 demonstrates favorable biodegradability profiles in preliminary studies, addressing the demand for sustainable synthetic routes. Its pyran-fused pyrazole structure also shows promise in crop protection applications, coinciding with agricultural industry needs for low-residue pesticides.

Analytical characterization of Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate typically involves HPLC-MS and NMR spectroscopy, with particular attention to its rotameric equilibrium in solution. These technical aspects are commonly queried in chemical research platforms. The compound’s crystalline form has been optimized for improved formulation stability, a key concern in pharmaceutical manufacturing discussions.

Emerging studies suggest potential in fluorescent probes development due to the amino-pyrazole chromophore system. This application aligns with the booming diagnostic imaging market. Furthermore, computational chemistry models predict favorable ADMET properties for this scaffold, making it a recurring subject in cheminformatics literature and AI-based molecular property prediction tools.

The commercial availability of CAS 1427013-11-3 through specialty chemical suppliers has expanded in recent years, with purity specifications typically exceeding 98%. This accessibility supports its growing use in combinatorial chemistry and fragment-based drug discovery – two trending approaches in modern pharmaceutical R&D. Proper storage recommendations emphasize protection from oxidative degradation, a practical consideration frequently discussed in laboratory forums.

From a regulatory standpoint, Ethyl 5-amino-1-tetrahydropyran-4-yl-pyrazole-3-carboxylate is not currently classified under restricted substance lists, though proper laboratory safety protocols should always be observed. Its mechanistic studies continue to reveal novel biochemical interactions, particularly in signal transduction pathways, keeping it relevant in ongoing translational research initiatives worldwide.